Cas no 676601-68-6 (2-chloro-4-(methylamino)nicotinonitrile)
676601-68-6 structure
Product Name:2-chloro-4-(methylamino)nicotinonitrile
CAS No:676601-68-6
MF:C7H6ClN3
MW:167.595639705658
CID:966579
PubChem ID:53424430
Update Time:2025-04-19
2-chloro-4-(methylamino)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-4-(methylamino)nicotinonitrile
- 2-chloro-4-(methylamino)pyridine-3-carbonitrile
- 2-chloro-4-methylaminopyridine-3-nitrile
- DTXSID30698510
- AB44240
- AKOS006285773
- SCHEMBL18959392
- 676601-68-6
-
- Inchi: 1S/C7H6ClN3/c1-10-6-2-3-11-7(8)5(6)4-9/h2-3H,1H3,(H,10,11)
- InChI Key: KVEWZFUOTWMHQC-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(C=CN=1)NC
Computed Properties
- Exact Mass: 167.02500
- Monoisotopic Mass: 167.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.7A^2
- XLogP3: 2.1
Experimental Properties
- PSA: 48.71000
- LogP: 1.72138
2-chloro-4-(methylamino)nicotinonitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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